N-[3-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-2-(2-ethoxyethoxy)benzamide
• InChI: InChI=1S/C19H22N2O4/c1-3-24-11-12-25-18-10-5-4-9-17(18)19(23)21-16-8-6-7-15(13-16)20-14(2)22/h4-10,13H,3,11-12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: QCLRFLKMDPPRJN-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)NC(=O)C
• Canonical SMILES: CCOCCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)NC(=O)C

Description

N-[3-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide is a synthetic compound that belongs to the class of benzamides. It is commonly referred to as AEBS or NAEBS. This compound has been extensively studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of AEBS is not fully understood. However, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. AEBS has also been found to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in the breakdown of extracellular matrix proteins.
Biochemical and Physiological Effects:
AEBS has been found to have anti-inflammatory and anticancer effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. AEBS has also been found to inhibit the growth of cancer cells and induce apoptosis. In addition, AEBS has been found to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using AEBS in lab experiments is its anti-inflammatory and anticancer properties. This makes it a useful compound for studying the mechanisms of inflammation and cancer. However, one of the limitations of using AEBS in lab experiments is its limited solubility in water. This can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on AEBS. One area of research is the development of more efficient synthesis methods for AEBS. Another area of research is the exploration of its potential use in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and its potential side effects.

Synthesis Methods

AEBS can be synthesized using a two-step process. In the first step, 3-nitroacetanilide is reacted with 2-(2-ethoxyethoxy)benzoyl chloride in the presence of a base to form N-[3-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide. The second step involves the reduction of the nitro group to an amino group using a reducing agent.

Scientific Research Applications

AEBS has been extensively studied for its potential use in scientific research. It has been found to have anti-inflammatory properties and has been used in studies related to the treatment of inflammatory diseases such as rheumatoid arthritis. AEBS has also been studied for its potential use in cancer treatment. It has been found to inhibit the growth of cancer cells and induce apoptosis.